Cas no 1612-65-3 (2-Methyl-1,2,3,4-tetrahydroisoquinoline)

2-Methyl-1,2,3,4-tetrahydroisoquinoline is a heterocyclic organic compound featuring a tetrahydroisoquinoline core with a methyl substituent at the 2-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its rigid, bicyclic framework enhances binding affinity in bioactive molecules, making it valuable for developing central nervous system (CNS) agents and other therapeutic compounds. The compound exhibits favorable stability and reactivity, enabling efficient functionalization for tailored synthesis. High purity grades ensure consistent performance in research and industrial processes. Its utility in asymmetric synthesis and catalysis further underscores its importance in advanced chemical methodologies.
2-Methyl-1,2,3,4-tetrahydroisoquinoline structure
1612-65-3 structure
Product Name:2-Methyl-1,2,3,4-tetrahydroisoquinoline
CAS No:1612-65-3
MF:C10H13N
MW:147.216922521591
MDL:MFCD00040623
CID:117874
PubChem ID:15362
Update Time:2025-10-05

2-Methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1,2,3,4-tetrahydroisoquinoline
    • 2-methyl-3,4-dihydro-1H-isoquinoline
    • Isoquinoline, 1,2,3,4-tetrahydro-2-methyl-
    • 1,2,3,4-Tetrahydro-2-methylisoquinoline
    • 2-methyl-1,2,3,4-tetrahydroisoquinolinium chloride
    • BRN 0127214
    • N-Methyl-1,2,3,4-tetrahydroisoquinoline
    • 2-Methyl-1,2,3,4-tetrahydro-isoquinoline
    • KYXSVGVQGFPNRQ-UHFFFAOYSA-N
    • 8158AA
    • BDBM50014651
    • 2-Methyl-1,2,3,4-tetrahydro-isoquinoline; hydrochloride
    • 1612-65-3
    • 2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium chloride
    • EN300-7691375
    • DS-18036
    • CHEMBL545413
    • A925097
    • 5-20-06-00321 (Beilstein Handbook Reference)
    • SCHEMBL98108
    • AKOS002314902
    • O10829
    • MFCD00040623
    • InChI=1/C10H13N/c1-11-7-6-9-4-2-3-5-10(9)8-11/h2-5H,6-8H2,1H
    • CHEMBL22053
    • DTXSID00167086
    • CS-0186657
    • AMY25586
    • DB-330450
    • MDL： MFCD00040623
    • Inchi： 1S/C10H13N/c1-11-7-6-9-4-2-3-5-10(9)8-11/h2-5H,6-8H2,1H3
    • InChI Key： KYXSVGVQGFPNRQ-UHFFFAOYSA-N
    • SMILES： N1(C)CC2C=CC=CC=2CC1
    • BRN： 0127214

Computed Properties

  • Exact Mass: 183.08162
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 1.8

Experimental Properties

  • Boiling Point: 216.7°C at 760 mmHg
  • PSA: 3.24

2-Methyl-1,2,3,4-tetrahydroisoquinoline Security Information

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2-Methyl-1,2,3,4-tetrahydroisoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1612-65-3)2-Methyl-1,2,3,4-tetrahydroisoquinoline
Order Number:A925097
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:42
Price ($):224.0/309.0
Email:sales@amadischem.com

2-Methyl-1,2,3,4-tetrahydroisoquinoline Related Literature

  • 1. Synthesis of some N-methyl-1,2,3,4-tetrahydroisoquinolines by Friedel–Crafts cyclisation using benzotriazole auxiliary
    Cornelia Locher,Naseem Peerzada J. Chem. Soc. Perkin Trans. 1 1999 179
  • 2. Tetrahydroisoquinolines. Part 3. Stereoselective synthesis of cis- and trans-1,4-disubstituted N-methyl-1,2,3,4-tetrahydroisoquinolines as their tricarbonylchromium complexes
    Julian Blagg,Steven J. Coote,Stephen G. Davies,David Middlemiss,Alan Naylor J. Chem. Soc. Perkin Trans. 1 1987 689
  • 3. 4-Substituted N-methyl-1,2,3,4-tetrahydroisoquinolines: synthesis via stereoselective substitution of tricarbonyl(N-methyl-1,2,3,4-tetrahydroisoquinoline)chromium
    Julian Blagg,Stephen G. Davies,Bryan E. Mobbs J. Chem. Soc. Chem. Commun. 1985 619
  • 4. Electrochemical oxidation of aromatic ethers. Part 6. Oxidation of 4-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline and attempted synthesis of 4-(3,4-dimethoxybenzyl)6,7-dimethoxy-2-methyl-1,4-dihydro-3(2H)-isoquinolone
    Maurice P. Carmody,Malcolm Sainsbury,Roger F. Newton J. Chem. Soc. Perkin Trans. 1 1980 2013
  • 5. Tetrahydroisoquinolines. Part 2. Synthesis of 4-substituted N-methyl-1,2,3,4-tetrahydroisoquinolines via regio- and stereo-selective elaboration of tricarbonyl(N-methyl-1,2,3,4-tetrahydroisoqumoline)chromium
    Julian Blagg,Steven J. Coote,Stephen G. Davies,Bryan E. Mobbs J. Chem. Soc. Perkin Trans. 1 1986 2257

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Amadis Chemical Company Limited
(CAS:1612-65-3)2-Methyl-1,2,3,4-tetrahydroisoquinoline
A925097
Purity:99%/99%
Quantity:250mg/1g
Price ($):224.0/309.0
Email